Cas no 17623-60-8 (1,5-dihydroxy-6-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one)

1,5-dihydroxy-6-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one structure
17623-60-8 structure
Product Name:1,5-dihydroxy-6-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
CAS No:17623-60-8
MF:C18H16O4
MW:296.317245483398
CID:1363168
PubChem ID:5281624
Update Time:2025-04-20

1,5-dihydroxy-6-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

    • 1,5-dihydroxy-6-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
    • 6-(3,3-Dimethylallyl)-1,5-dihydroxyxanthone
    • 6-(3-Methyl-2-butenyl)-1,5-dihydroxyxanthone
    • 1,5-dihydroxy-6-(3-methylbut-2-enyl)xanthen-9-one
    • calophyllin B
    • Guanandin
    • 1,5-Dihydroxy-6-prenyl-9H-xanthene-9-one
    • 1,5-Dihydroxy-6-(3-methyl-2-butenyl)xanthone
    • 1,5-Dihydroxy-6-(3-methyl-2-butenyl)-9H-xanthen-9-one
    • CHEBI:3327
    • Q27106023
    • AC1NQYRA
    • 17623-60-8
    • C10054
    • DTXSID40415159
    • Inchi: 1S/C18H16O4/c1-10(2)6-7-11-8-9-12-17(21)15-13(19)4-3-5-14(15)22-18(12)16(11)20/h3-6,8-9,19-20H,7H2,1-2H3
    • InChI Key: APHJPNXEBUUMKB-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=C(C=2C(C2C=CC(C/C=C(\C)/C)=C(C1=2)O)=O)O

Computed Properties

  • Exact Mass: 296.10488
  • Monoisotopic Mass: 296.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76

1,5-dihydroxy-6-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Related Literature

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